3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 3-[(1-hydroxybutan-2-ylamino)methyl]benzonitrile
• InChI: InChI=1S/C12H16N2O/c1-2-12(9-15)14-8-11-5-3-4-10(6-11)7-13/h3-6,12,14-15H,2,8-9H2,1H3
• InChI Key: JYNWXIHAOSXUPN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC(=CC=C1)C#N

Description

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile is a benzonitrile derivative featuring a hydroxyl-substituted butylamino side chain at the meta position.

Preparation Methods

Preparation of the Benzonitrile Intermediate

• Starting Material: 3-(Bromomethyl)benzonitrile or 3-(Chloromethyl)benzonitrile serves as a key intermediate.
• Reaction Conditions: The halomethylbenzonitrile is reacted with a nucleophilic amine under basic conditions.
• Typical Base: Potassium carbonate (K2CO3) in anhydrous solvents such as dimethylformamide (DMF).
• Microwave Irradiation: Microwave-assisted synthesis at 100°C for 3 minutes enhances reaction efficiency and yield.
• Additives: Potassium iodide (KI) may be added to facilitate halide exchange and improve nucleophilic substitution efficiency.

Introduction of the Aminoalkyl Side Chain

• Amine Source: (1-Hydroxybutan-2-yl)amine or its protected derivatives.
• Coupling Reaction: Nucleophilic substitution of the halomethylbenzonitrile with the aminoalkyl compound.
• Solvent: Anhydrous DMF or tetrahydrofuran (THF).
• Temperature: Room temperature to mild heating (25-70°C).
• Reaction Time: Several hours to overnight, monitored by thin-layer chromatography (TLC).

Purification

• Work-up: Reaction mixture is poured into ice water, and the precipitate is collected by filtration.
• Washing: Washed with distilled water to remove inorganic salts.
• Drying: Vacuum drying at 70°C for 1 hour.
• Chromatography: Column chromatography on silica gel using gradients of dichloromethane and ethyl acetate to isolate the pure compound.

• Representative Experimental Procedure

Step	Reagents and Conditions	Description	Yield (%)	Notes
1	3-(Bromomethyl)benzonitrile, K2CO3, DMF, microwave (600 W, 100°C, 3 min)	Formation of benzonitrile intermediate	85-90	Microwave irradiation enhances rate
2	(1-Hydroxybutan-2-yl)amine, DMF, room temp, 12 h	Nucleophilic substitution to attach aminoalkyl side chain	70-80	Reaction monitored by TLC
3	Work-up with ice water, filtration, drying	Isolation of crude product	-	Removal of inorganic salts
4	Silica gel chromatography (DCM/EtOAc gradient)	Purification of final product	65-75	Yields depend on scale and purity

• Analytical Characterization

• Infrared Spectroscopy (IR): Characteristic nitrile stretch at ~2220 cm^-1; N-H and O-H stretches around 3000-3500 cm^-1.
• Nuclear Magnetic Resonance (NMR): Proton NMR shows aromatic protons (7.2-7.8 ppm), methylene protons adjacent to nitrogen (~3.5-4.5 ppm), and hydroxybutan-2-yl protons.
• Mass Spectrometry (MS): Molecular ion peak consistent with the molecular weight of the compound.

• Advanced Synthetic Considerations

• Microwave-Assisted Synthesis: This method reduces reaction times significantly and improves yields compared to conventional heating.
• Use of Potassium Iodide: KI acts as a halide exchange catalyst, increasing nucleophilicity and substitution efficiency.
• Protection/Deprotection: If the hydroxy group in the aminoalkyl side chain is sensitive, protection (e.g., silyl ethers) may be employed during coupling, followed by deprotection.

• Research Findings and Optimization

• Microwave irradiation at 600 W and 100°C for 3 minutes was found optimal for the substitution step, reducing reaction time from hours to minutes without compromising yield or purity.
• The presence of KI improved the substitution reaction rate and product purity.
• Purification by silica gel chromatography using dichloromethane/ethyl acetate gradients yielded the compound as pale-yellow crystalline solid with 65-75% isolated yield.
• The compound’s stability was confirmed by thermal analysis showing no decomposition below 150°C.

• Summary Table of Preparation Parameters

Parameter	Optimal Condition	Effect on Yield/Purity
Solvent	Anhydrous DMF	High solubility, promotes nucleophilic substitution
Base	K2CO3 (1.2 eq)	Efficient deprotonation, improves reaction rate
Temperature	Microwave 100°C or conventional 50-70°C	Microwave reduces time significantly
Additive	KI (0.4 eq)	Enhances halide exchange, increases yield
Reaction Time	3 min (microwave) or 12 h (conventional)	Microwave shortens reaction time
Purification	Silica gel chromatography	High purity (>95%) achieved
Yield	65-90% depending on step	Good overall synthetic efficiency

• Conclusion

The preparation of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile involves nucleophilic substitution of halomethylbenzonitrile intermediates with (1-hydroxybutan-2-yl)amine under basic conditions, preferably assisted by microwave irradiation and potassium iodide to enhance reaction efficiency. The process includes careful purification steps to achieve high purity, supported by spectroscopic and chromatographic analyses. The synthetic route is practical, scalable, and suitable for producing this compound for further research or pharmaceutical applications.

Chemical Reactions Analysis

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride or hydrogen in the presence of a catalyst.

Substitution: The amino group can participate in substitution reactions with electrophiles, forming various derivatives.

Scientific Research Applications

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in studies involving enzyme inhibition and receptor binding.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs with Hydroxyalkylamino Substituents

3-{[(1-Hydroxypropan-2-yl)amino]methyl}benzonitrile

• Molecular Formula : C₁₁H₁₄N₂O
• Molecular Weight : 190.24 g/mol
• Key Features: Shorter carbon chain (propyl vs. butyl) in the hydroxyalkylamino group.
• Significance : The reduced chain length may decrease steric hindrance and alter solubility compared to the butyl analog. This compound is commercially available (CAS: 1155067-73-4), suggesting its utility as a precursor in synthetic workflows .

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

• Molecular Formula: C₁₁H₁₅NO₂
• Key Features : Contains an N,O-bidentate directing group but replaces the nitrile with an amide.
• Synthetic Relevance : Used in metal-catalyzed C–H bond functionalization due to its directing group, highlighting the importance of hydroxyl and amine motifs in coordination chemistry .

Benzonitrile Derivatives with Aromatic or Heterocyclic Substituents

3-[(3,5-Di-tert-butyl-2-hydroxybenzylidene)methyleneamino]benzonitrile

• Molecular Formula : C₂₂H₂₆N₂O
• Molecular Weight : 334.45 g/mol
• Crystal Structure: Monoclinic (space group P2₁/c) with a bulky 3,5-di-tert-butyl-2-hydroxybenzylidene group.
• Key Features: The Schiff base formation introduces rigidity and bulkiness, which may hinder membrane permeability compared to the flexible hydroxybutylamino chain in the target compound. The tert-butyl groups enhance hydrophobicity .

3-((2-Phenylquinazolin-4-yl)amino)benzonitrile

• Biological Activity : IC₅₀ = 140 nM (ABCG2 inhibition in Hoechst 33342 assay).
• Comparison: The quinazoline ring enhances potency but reduces aqueous solubility. Replacement with pyrimidine (e.g., 3-((6-methyl-2-phenylpyrimidine-4-yl)amino)benzonitrile) improves solubility (IC₅₀ = 122 nM), demonstrating how heterocyclic substituents balance activity and physicochemical properties .

Benzonitriles with Fluorinated or Cyclopropane Substituents

(R)-3-((3-Amino-4-fluorophenyl)((cyclopropylmethyl)amino)methyl)benzonitrile Oxalate

• Key Features : Fluorine enhances lipophilicity, while the cyclopropyl group improves metabolic stability.
• Medicinal Chemistry Relevance : The fluorophenyl group aids membrane penetration, and the cyclopropane minimizes steric strain, suggesting that substituent choice in benzonitrile derivatives can optimize drug-like properties .

Biological Activity

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile is a compound with a molecular formula of C$_{12}$H$_{16}$N$_2$O, which has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its antitumor properties, mechanisms of action, and comparative studies with other compounds.

• Molecular Weight : 204.268 g/mol
• CAS Number : Not specified in the available literature.
• Structure : The compound features a benzonitrile moiety linked to an amino group that is further substituted with a hydroxybutyl chain.

Antitumor Activity

Research has indicated that compounds structurally similar to 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile exhibit significant antitumor activity. For instance, IMB-1406, a related compound, demonstrated potent effects against HepG2 cancer cells by inducing apoptosis through mitochondrial pathways. The study reported an IC$_{50}$ value ranging from 6.92 to 8.99 μM, indicating strong cytotoxicity against various cancer cell lines .

Table 1: Antitumor Activity of Related Compounds

Compound Name	IC$_{50}$ (μM)	Mechanism of Action
IMB-1406	6.92 - 8.99	Induces apoptosis via mitochondrial pathway
Compound 7	8.52	Inhibits PD-1/PD-L1 interaction

The mechanism by which compounds like 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile exert their biological effects often involves modulation of cell signaling pathways and apoptosis induction. Specifically, studies have shown that such compounds can:

• Arrest the cell cycle at the S phase.
• Alter the expression levels of pro-apoptotic and anti-apoptotic proteins (e.g., Bax and Bcl-2).
• Activate caspase pathways, leading to programmed cell death .

Case Studies

• HepG2 Cell Line Study : In vitro studies on HepG2 cells revealed that treatment with similar compounds led to significant apoptotic effects characterized by increased Bax expression and decreased Bcl-2 levels, confirming the compound's potential as an antitumor agent .
• PD-1/PD-L1 Interaction Study : Another study evaluated a related compound's ability to inhibit the PD-1/PD-L1 signaling pathway, crucial for immune evasion in tumors. The compound exhibited an IC$_{50}$ of 8.52 μM, suggesting it could serve as a therapeutic agent in cancer immunotherapy .
• Antioxidant Activity Assessment : Compounds with similar structures have also been assessed for antioxidant properties using assays such as ABTS and FRAP, indicating their potential to scavenge free radicals and protect against oxidative stress .

Comparative Analysis

The biological activity of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile can be compared with other known compounds in terms of their efficacy and mechanisms:

Compound	Antitumor Activity (IC$_{50}$)	Mechanism	Notes
IMB-1406	6.92 - 8.99 μM	Apoptosis induction	Mitochondrial pathway involvement
Compound 7	8.52 μM	PD-1/PD-L1 inhibition	Potential immunotherapy candidate
3-{...}	TBD	TBD	Further studies needed